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(1-Cyclohexylethyl)(2-methylbutyl)amine

Conformational analysis Ligand design Structure-activity relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H27N
Molecular Weight 197.36 g/mol
Cat. No. B13266053
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Technical Parameters

Basic Identity
Product Name(1-Cyclohexylethyl)(2-methylbutyl)amine
Molecular FormulaC13H27N
Molecular Weight197.36 g/mol
Structural Identifiers
SMILESCCC(C)CNC(C)C1CCCCC1
InChIInChI=1S/C13H27N/c1-4-11(2)10-14-12(3)13-8-6-5-7-9-13/h11-14H,4-10H2,1-3H3
InChIKeyQDTHDOUBZKJNTF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(1-Cyclohexylethyl)(2-methylbutyl)amine – Procurement-Ready Profile of a Branched Secondary Amine Building Block

(1-Cyclohexylethyl)(2-methylbutyl)amine (CAS 1247072-11-2) is a chiral secondary amine with molecular formula C₁₃H₂₇N and a molecular weight of 197.36 g/mol, integrating a conformationally rigid cyclohexylethyl scaffold with a branched 2-methylbutyl side chain [1]. The compound contains two undefined stereogenic centers — one at the carbon alpha to the cyclohexyl ring and one in the 2-methylbutyl chain — yielding a stereochemically complex architecture [1]. Commercial availability includes grades at ≥95% and ≥98% purity, with recommended storage at 2–8 °C under dry, sealed conditions . Its computed XLogP3 of 4.3, topological polar surface area of 12 Ų, and five rotatable bonds define a physicochemical signature that differentiates it from closely related regioisomers and chain-length analogs [1].

1 Chiral secondary amine with dual stereocenters for asymmetric synthesis workflows.
2 Branched 2-methylbutyl chain offers steric tuning distinct from linear alkylamines.
3 Commercial availability at ≥98% purity supports stoichiometry-sensitive applications.

Why (1-Cyclohexylethyl)(2-methylbutyl)amine Cannot Be Replaced by In-Class Analogs Without Re-Validation

Secondary amines bearing a cyclohexylethyl motif and a branched alkyl chain are not functionally interchangeable. Even among C₁₃H₂₇N isomers, displacement of the methyl branch along the butyl chain — from the 2-position (target) to the 3-position — alters the number of undefined stereocenters (two vs. one) and the molecular complexity (138 vs. 136), affecting diastereomeric outcomes in asymmetric synthesis [1][2]. Moving the branch to the carbon adjacent to nitrogen (3-methylbutan-2-yl isomer) reduces the rotatable bond count from five to four and raises XLogP3 from 4.3 to 4.4, changes that influence conformational flexibility, lipophilicity, and membrane partitioning [1][2][3]. Shortening the alkyl chain to butyl (C₁₂H₂₅N, MW 183.33) reduces molecular weight by ~7% and eliminates the branch, removing a steric element that modulates nucleophilicity and coordination geometry . These quantifiable structural distinctions preclude simple substitution without re-optimization of synthetic routes or biological assays.

Target
2 stereocenters; 5 rotatable bonds; XLogP3 4.3; MW 197.36
3-Methylbutan-2-yl isomer
4 rotatable bonds; XLogP3 4.4. Conformational profile may differ, impacting induced-fit binding.
Target
2 undefined stereocenters; complexity 138; 2-methylbutyl chain
3-Methylbutyl analog
1 stereocenter; complexity 136. Diastereomeric outcomes in asymmetric synthesis may shift.
Target
14 heavy atoms; branched chain; steric bulk near nitrogen
Butyl-chain analog
13 heavy atoms; linear chain. Nucleophilicity and coordination geometry may not transfer directly.
Source-specific review required; measured logD₇.₄ data not identified.

(1-Cyclohexylethyl)(2-methylbutyl)amine – Quantitative Differentiation Evidence Against Closest Analogs

Rotatable Bond Count vs. 3-Methylbutan-2-yl Regioisomer: Conformational Flexibility Differential

The target compound (1-Cyclohexylethyl)(2-methylbutyl)amine contains five rotatable bonds, whereas its close regioisomer (1-cyclohexylethyl)(3-methylbutan-2-yl)amine (CAS 1157948-65-6), which carries the methyl branch on the carbon adjacent to the amine nitrogen, contains only four rotatable bonds [1][2]. This one-bond difference reflects the distinct connectivity of the branched alkyl chain and directly impacts the number of accessible low-energy conformers available for molecular recognition events [1][2].

Rotatable Bonds
Head-to-head
Target: 5 bonds
Comparator: 4 bonds
Δ = +1 (25% increase)
Supports conformational flexibility review for induced-fit binding studies.
Computed by Cactvs 3.4.6.11; experimental validation recommended.
Conformational analysis Ligand design Structure-activity relationship

Stereochemical Complexity vs. 3-Methylbutyl Linear Isomer: Undefined Stereocenter Count

The target compound possesses two undefined atom stereocenters — one at the cyclohexylethyl alpha carbon and one at the C2 of the 2-methylbutyl chain. In contrast, (1-cyclohexylethyl)(3-methylbutyl)amine (CAS 1157332-51-8) contains only one undefined stereocenter because the 3-methylbutyl chain lacks a chiral center [1][2]. This difference is reflected in the computed molecular complexity values: 138 for the target versus 136 for the 3-methylbutyl isomer [1][2].

Stereocenters
Head-to-head
Target: 2 centers (complexity 138)
3-Methylbutyl analog: 1 center (complexity 136)
Dual stereocenter context enables diastereomeric library exploration.
Computed complexity; chiral resolution outcomes require empirical confirmation.
Asymmetric synthesis Chiral resolution Diastereoselectivity

Lipophilicity Differential vs. 3-Methylbutan-2-yl Isomer: XLogP3 Partitioning Contrast

The target compound exhibits a computed XLogP3 of 4.3, whereas (1-cyclohexylethyl)(3-methylbutan-2-yl)amine (CAS 1157948-65-6) has an XLogP3 of 4.4 [1][2]. Although both compounds share the same molecular formula (C₁₃H₂₇N) and molecular weight (197.36 g/mol), the repositioning of the methyl branch from the 2-position (target) to the carbon adjacent to nitrogen (comparator) yields a measurable 0.1 log unit increase in predicted lipophilicity [1][2].

Lipophilicity
Head-to-head
Target XLogP3: 4.3
3-Methylbutan-2-yl isomer XLogP3: 4.4
Δ = +0.1 for comparator
Partitioning shift may affect membrane permeability context; review ADME prediction models.
Computed by XLogP3 3.0; measured logD₇.₄ data needed for lead optimization.
Lipophilicity ADME prediction Membrane permeability

Molecular Weight and Carbon Count vs. Butyl-Chain Analog: Bulk Property Differentiation

The target compound (C₁₃H₂₇N, MW 197.36) carries three additional carbon atoms and a methyl branch relative to butyl(1-cyclohexylethyl)amine (C₁₂H₂₅N, MW 183.33; CAS 169516-15-8) [1]. This corresponds to a molecular weight increase of 14.03 g/mol (~7.7%) and an increase in heavy atom count from 13 to 14 [1]. The additional methyl group introduces steric bulk adjacent to the amine nitrogen, which is expected to modulate nucleophilicity and protonation kinetics .

Mol. Weight
Head-to-head
Target MW: 197.36; 14 heavy atoms
Butyl analog MW: 183.33; 13 heavy atoms
Δ = +14.03 g/mol (+7.7%)
Steric bulk differentiation supports fragment growing or scaffold-hopping campaigns.
Computed by PubChem; experimental nucleophilicity data not available in source.
Molecular weight optimization Fragment-based drug discovery Physicochemical profiling

Commercial Purity Tier vs. Cyclohexyl-Ring-Substituted Analog: Procurement Quality Benchmark

(1-Cyclohexylethyl)(2-methylbutyl)amine is commercially available at ≥98% purity from ChemScene (Cat. CS-0295612) and CymitQuimica (Ref. 10-F708710, Fluorochem brand) . The structurally related analog 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine (CAS 1132650-86-2), which substitutes the cyclohexylethyl motif with a 2-methylcyclohexyl ring, is typically offered at a minimum purity specification of 95% . This 3-percentage-point purity differential can be consequential for applications requiring high-fidelity stoichiometric control, such as peptide coupling or organometallic complex formation.

Purity Tier
Data to verify
Target: ≥98% (ChemScene, Fluorochem)
2-Methylcyclohexyl analog: ≥95%
≥98% purity grade may reduce side-reaction risk in stoichiometric control workflows.
Vendor QC specifications; independent re-analysis recommended for critical applications.
Chemical procurement Quality assurance Synthetic intermediate sourcing

(1-Cyclohexylethyl)(2-methylbutyl)amine – Evidence-Backed Application Scenarios for Procurement Decision-Making

Asymmetric Synthesis Scaffold Requiring Dual Stereocenter Complexity

When a synthetic program demands a chiral secondary amine building block with two undefined stereocenters for diastereoselective transformations, (1-Cyclohexylethyl)(2-methylbutyl)amine provides a stereochemically richer scaffold than the linear-chain (3-methylbutyl) analog, which bears only one stereocenter [1]. The two stereocenters — one on the cyclohexylethyl arm and one on the 2-methylbutyl chain — create four possible diastereomeric pairs, enabling systematic exploration of stereochemical structure-activity relationships in pharmacophore development [1].

Ligand Design for Transition-Metal Catalysis with Defined Steric Profile

The branched 2-methylbutyl substituent introduces steric bulk closer to the amine nitrogen than does a linear n-butyl chain, which can modulate metal coordination geometry and catalytic turnover in organometallic complexes [1]. Computational data confirm that the target compound has a higher heavy atom count (14 vs. 13) and greater steric demand than butyl(1-cyclohexylethyl)amine, making it a candidate for ligand libraries where steric tuning is required to optimize enantioselectivity [1].

Fragment-Based Lead Generation Where Conformational Flexibility Is Advantageous

With five rotatable bonds, (1-Cyclohexylethyl)(2-methylbutyl)amine offers greater conformational freedom than the 3-methylbutan-2-yl isomer (four rotatable bonds), which may be advantageous in fragment-based drug discovery when the target binding site requires induced-fit adaptation [1]. The target's XLogP3 of 4.3 positions it in a lipophilicity range favorable for fragment-to-lead optimization, while the 2-methylbutyl branch provides a vector for further functionalization [1].

Polyamide Intermediate Synthesis as a Member of the Aminocyclohexyl-Substituted Branched Alkylamine Class

U.S. Patent 4,716,248 describes aminocyclohexyl-substituted, branched alkylamines as intermediates for polyamide production [1]. Compounds of this class, including structures consistent with (1-cyclohexylethyl)(2-methylbutyl)amine, can serve as diamine monomers or chain extenders. The target compound's dual stereocenters and branched architecture may impart differentiated thermal or mechanical properties to the resulting polymer compared to linear-chain or less-branched analogs [1].

Application
Selection Property
Validation Focus
Asymmetric Synthesis
Stereochemical-complexity scaffold
Diastereomeric outcome review
Transition-Metal Catalysis
Steric-demand profile
Coordination geometry and enantioselectivity
Fragment-Based Lead Gen
Conformational flexibility and lipophilicity
Induced-fit binding context
Polyamide Intermediate
Branched diamine scaffold
Thermal/mechanical property differentiation
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